Cas no 874804-26-9 (2-Amino-6-fluoro-3-methylbenzoic acid)

2-Amino-6-fluoro-3-methylbenzoic acid structure
874804-26-9 structure
Product Name:2-Amino-6-fluoro-3-methylbenzoic acid
CAS No:874804-26-9
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD06409108
CID:1056741
PubChem ID:28881275
Update Time:2024-10-26

2-Amino-6-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-fluoro-3-methylbenzoic acid
    • LQGPVQQUWJIZAH-UHFFFAOYSA-N
    • 5457AJ
    • 2-Amino-6-fluoro-3-methylbenzoicAcid
    • TRA0064780
    • SY015359
    • 2-amino-6-fluoro-3-methylbenzoic acid, AldrichCPR
    • Z228589680
    • 2-Amino-6-fluoro-3-methylbenzoic acid (ACI)
    • EN300-60010
    • CS-0153730
    • SCHEMBL16277787
    • DA-16926
    • AKOS009113693
    • 874804-26-9
    • AS-32053
    • DTXSID301285488
    • MFCD06409108
    • ZJB80426
    • MDL： MFCD06409108
    • Inchi： 1S/C8H8FNO2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
    • InChI Key： LQGPVQQUWJIZAH-UHFFFAOYSA-N
    • SMILES： O=C(C1C(N)=C(C)C=CC=1F)O

Computed Properties

  • Exact Mass: 169.05400
  • Monoisotopic Mass: 169.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 1.8

Experimental Properties

  • PSA: 63.32000
  • LogP: 1.99570

2-Amino-6-fluoro-3-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A36200-250mg
2-Amino-6-fluoro-3-methylbenzoic acid
 874804-26-9 98%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-Amino-6-fluoro-3-methylbenzoic acid Production Method

Production Method 1

668-24-6 668-24-6
874804-26-9 874804-26-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  rt; 3 h, 80 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Bicyclic heterocyclic anthranilic diamides as ryanodine receptor modulators with insecticidal activity
Jeanguenat, Andre; et al, Bioorganic & Medicinal Chemistry, 2016, 24(3), 403-427

Production Method 2

1846567-77-8 1846567-77-8
874804-26-9 874804-26-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  8 h, 85 °C
2.1 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  rt; 3 h, 80 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Bicyclic heterocyclic anthranilic diamides as ryanodine receptor modulators with insecticidal activity
Jeanguenat, Andre; et al, Bioorganic & Medicinal Chemistry, 2016, 24(3), 403-427

Production Method 3

367-29-3 367-29-3
302-17-0 302-17-0
874804-26-9 874804-26-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sodium sulfate Solvents: Water ;  rt
1.2 Reagents: Hydroxyamine hydrochloride ;  rt → 80 °C; 3 h, 80 °C
2.1 Reagents: Sulfuric acid ;  8 h, 85 °C
3.1 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  rt; 3 h, 80 °C; cooled
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Bicyclic heterocyclic anthranilic diamides as ryanodine receptor modulators with insecticidal activity
Jeanguenat, Andre; et al, Bioorganic & Medicinal Chemistry, 2016, 24(3), 403-427

2-Amino-6-fluoro-3-methylbenzoic acid Raw materials

2-Amino-6-fluoro-3-methylbenzoic acid Preparation Products

2-Amino-6-fluoro-3-methylbenzoic acid Related Literature

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